Cas no 102065-92-9 (N-(Azetidin-3-yl)acetamide hydrochloride)

N-(Azetidin-3-yl)acetamide hydrochloride is a versatile organic compound featuring an azetidine ring with an acetamide substituent, available as a stable hydrochloride salt. Its compact, rigid azetidine scaffold enhances molecular recognition in medicinal chemistry applications, making it a valuable intermediate for drug discovery. The hydrochloride form improves solubility and handling in synthetic processes. This compound is particularly useful in the design of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to impart conformational constraint. High purity and well-defined structure ensure reproducibility in research and development. Suitable for use in peptide mimetics and small-molecule pharmaceuticals, it offers a balance of reactivity and stability.

N-(Azetidin-3-yl)acetamide hydrochloride structure

102065-92-9 structure

Product Name:N-(Azetidin-3-yl)acetamide hydrochloride

CAS No:102065-92-9

MF:C₅H₁₁ClN₂O

MW:150.606640100479

MDL:MFCD08059477

CID:858440

PubChem ID:13401969

Update Time:2025-06-08

N-(Azetidin-3-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(Azetidin-3-yl)acetamide hydrochloride
- Acetamide, N-3-azetidinyl-, monohydrochloride
- 3-(acetylamino)azetidine hydrochloride
- acetamido-3 azetidine chlorhydrate
- AGN-PC-00MF3X
- ANW-74359
- CTK8C5151
- HT055
- PB23547
- RP08305
- SureCN6616254
- 3-Acetamidoazetidine HCl
- N-(Azetidin-3-yl)acetamide HCl
- 0555AA
- N-(azetidin-3-yl)acetamide;hydrochloride
- N-(Azetidin-3-yl);acetamide hydrochloride
- 3-acetamidoazetidine hydrochloride, AldrichCPR
- N-(A
- 102065-92-9
- MFCD08059477
- Z1198175578
- CEA06592
- DTXSID60539609
- N-(azetidin-3-yl)acetamidehydrochloride
- AKOS015907126
- SCHEMBL6616254
- CS-0048846
- N-(Azetidin-3-yl)acetamide--hydrogen chloride (1/1)
- ACETAMIDE, N-3-AZETIDINYL-, HYDROCHLORIDE (1:1)
- BUTTPARK 14650-48
- SY042225
- AS-34127
- J-523150
- DB-361165
- EN300-170805
- BUTTPARK 146\\50-48
- MDL： MFCD08059477
- Inchi： 1S/C5H10N2O.ClH/c1-4(8)7-5-2-6-3-5;/h5-6H,2-3H2,1H3,(H,7,8);1H
- InChI Key： OYPPTIMLOJPLGO-UHFFFAOYSA-N
- SMILES： Cl.O=C(C)NC1CNC1

Computed Properties

Exact Mass: 150.0559907g/mol
Monoisotopic Mass: 150.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 98.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1

Experimental Properties

Melting Point: 147-149 ºC (isopropanol )

N-(Azetidin-3-yl)acetamide hydrochloride Security Information

Hazard Category Code： 22
Hazardous Material Identification：

N-(Azetidin-3-yl)acetamide hydrochloride Pricemore >>

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